Cas no 922698-12-2 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide
• CAS No: 922698-12-2
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 5496846
• Update Time: 2025-10-22

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxoisoindol-5-yl)-4-ethylsulfonylbenzamide
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C17H14N2O5S/c1-2-25(23,24)12-6-3-10(4-7-12)15(20)18-11-5-8-13-14(9-11)17(22)19-16(13)21/h3-9H,2H2,1H3,(H,18,20)(H,19,21,22)
• InChI Key： HRWYFURLSCIXSF-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide

Research Briefing on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide (CAS: 922698-12-2)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide (CAS: 922698-12-2) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory diseases. This briefing synthesizes the latest research findings to provide a comprehensive overview of its current status and future prospects.

The compound's structure features an isoindoline-1,3-dione core linked to a 4-(ethanesulfonyl)benzamide moiety, which is believed to contribute to its biological activity. Recent in vitro and in vivo studies have demonstrated that this molecule exhibits potent inhibitory effects on specific protein targets involved in cell proliferation and inflammation. For instance, it has been shown to selectively inhibit kinases and other enzymes that play critical roles in signal transduction pathways, making it a promising candidate for targeted therapy.

One of the most notable findings from recent research is the compound's ability to modulate the activity of key inflammatory mediators, such as NF-κB and TNF-α. Preclinical studies in animal models of rheumatoid arthritis and inflammatory bowel disease have reported significant reductions in disease severity following treatment with N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide. These results suggest its potential as a novel anti-inflammatory agent, although further clinical validation is required.

In the context of oncology, this compound has shown promise as a chemotherapeutic agent. Research indicates that it induces apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Additionally, its ability to inhibit angiogenesis has been explored in models of solid tumors, where it has demonstrated efficacy in reducing tumor growth and metastasis. These findings highlight its dual role as both a cytotoxic and anti-angiogenic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, although optimization of its formulation may be necessary to enhance its therapeutic index. Toxicological assessments have indicated a manageable safety profile, with no significant off-target effects observed at therapeutic doses.

Despite these promising results, challenges remain in the development of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide as a clinical candidate. Issues such as drug resistance, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug development pipeline.

In conclusion, N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(ethanesulfonyl)benzamide represents a promising therapeutic agent with applications in both inflammatory diseases and oncology. Its unique chemical structure and multifaceted biological activity make it a valuable subject for further research. Continued investigation into its mechanisms of action and clinical potential will be essential to fully realize its therapeutic benefits.